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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the performance of Disperse Red 278, offering a comparative analysis against other
commercially available red disperse dyes. This document provides supporting experimental
data and detailed protocols to aid in material selection and experimental design.

Disperse Red 278 is a brilliant red monoazo dye primarily utilized for dyeing and printing on
polyester and polyester/cotton blended fabrics.[1][2][3] Its performance, particularly its fastness
properties, is a critical factor for its application in textiles where color stability during laundering,
exposure to light, and physical abrasion is paramount. This guide provides a quantitative
comparison of Disperse Red 278's fastness properties against a range of other red disperse
dyes, benchmarked against established industry standards.

Quantitative Performance Data

The fastness properties of disperse dyes are evaluated based on standardized testing
methodologies, with results typically rated on a scale of 1 to 5 for washing and rubbing (where
5 indicates the best performance) and on a scale of 1 to 8 for lightfastness (where 8 represents
the highest resistance to fading).[4][5][6] The following table summarizes the fastness
properties of Disperse Red 278 in comparison to other common red disperse dyes when
applied to polyester.
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. Washing . . .
Light Sublimation Rubbing
Fastness
Dye C.l. Name Fastness (Col Fastness Fastness
olor
(Xenon Arc) (Staining) (Crocking)
Change)

Disperse Red  Disperse Red

5-6[2] 4-5[2] 4-5[2] 4-5[2]
278 278
Disperse Red  Disperse Red .

4-5 5 4 Not Available
1 1
Disperse Red Disperse Red ]

3 3 4 Not Available
9 9
Disperse Red  Disperse Red )

5 4-5 3 Not Available
11 11
Disperse Red  Disperse Red )

6-7 4-5 2-3 Not Available
60 60
Disperse Red  Disperse Red )

5-6 5 4 Not Available
73 73
Disperse Red  Disperse Red )

6-7 4-5 4-5 Not Available
82 82
Disperse Red  Disperse Red .

7-8 5 5 Not Available

167

167

Note: Fastness properties can vary depending on the specific substrate, dyeing process, and
depth of shade.

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies
to ensure comparability and reproducibility. The following are detailed protocols for the key
experiments cited.

Light Fastness Testing (ISO 105-B02)
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Principle: This test evaluates the resistance of the color of textiles to an artificial light source
that simulates natural daylight (D65) using a xenon arc lamp.[7][8][9]

Apparatus:

e Xenon arc lamp apparatus[7][8][9]

» Lightfastness standards (Blue Wool Scale)[4][5][8]
o Grey scale for assessing color change[7][8]
Procedure:

o A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool
standards (rated 1-8, with 8 being the highest fastness).[4][8]

e The samples and standards are exposed to the light from the xenon arc lamp under
controlled conditions of temperature and humidity.[7][8]

e Exposure is continued until a specified amount of fading has occurred on the test specimen
or the standards.

e The light fastness of the specimen is assessed by comparing the change in its color with that
of the Blue Wool standards. The rating is the number of the Blue Wool standard that shows a
similar degree of fading.[10]

Sample Preparation

Exposure Assessment
Blue Wool Standards (1-8)
S —
Xenon Arc Lamp Exposure Compare Fading —> Assign Light Fastness Rating

Dyed Textile Specimen
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ISO 105-B02 Light Fastness Testing Workflow.

Washing Fastness Testing (ISO 105-C06)

Principle: This test is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures.[11][12][13]

Apparatus:

e Washing machine (e.g., Launder-Ometer)[11][14]

» Stainless steel balls (for mechanical action)[11][14]

o Multifiber adjacent fabric[11][14]

e Grey scale for assessing color change and staining[11][14]

Procedure:

A specimen of the dyed textile is sewn together with a multifiber adjacent fabric.[11]

e The composite sample is placed in a stainless steel container with a specified volume of a
standardized soap solution and stainless steel balls.[15]

e The container is then agitated in the washing machine at a specified temperature and for a
specific duration.[15]

o After washing, the sample is rinsed and dried.[11]

e The change in color of the dyed specimen is assessed using the grey scale for color change.
[6][16]

e The staining of each fiber in the multifiber adjacent fabric is assessed using the grey scale
for staining.[6]
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ISO 105-C06 Washing Fastness Testing Workflow.

Rubbing Fastnhess (Crocking) Testing (ISO 105-X12)

Principle: This test assesses the resistance of the color of textiles to rubbing off and staining
other materials.[17][18][19]

Apparatus:

o Crockmeter (rubbing fastness tester)[17][20][21]

o Standard white cotton rubbing cloth[17][20]

o Grey scale for assessing staining[17][20]

Procedure:

o A specimen of the dyed textile is mounted on the base of the crockmeter.

e Adry, standard white cotton cloth is fixed to the rubbing finger of the crockmeter.

e The rubbing finger is moved back and forth across the specimen for a specified number of
cycles with a constant pressure.[19]

e The degree of color transferred to the white cloth is assessed using the grey scale for
staining.

e The procedure is repeated with a wet white cotton cloth.[17][18][19]
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ISO 105-X12 Rubbing Fastness Testing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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